Physical properties and chemical constitution. Part XLVIII. The electric dipole moments of R3XOMe, (R3X)2O, R3XSMe, and (R3X)2S where X is C, Si, Ge, or Sn
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000246
Abstract
The electric dipole moments of compounds with bonds between O or S atoms and C, Si, Ge, or Sn atoms have been measured in benzene solution at 25·00°. The Me3XO– and Me3XS– group moments are deduced, and evidence obtained for pπ–dπ interaction in the Si–O bond.
Recommended Literature
- [1] Facile synthesis of near-infrared bodipy by donor engineering for in vivo tumor targeted dual-modal imaging†
- [2] Synthesis of 10b-fluorinated analogues of protubonine A and its 11a-epimer via fluorocyclisation of tryptophan-containing dipeptides†
- [3] Deactivation of the first excited singlet state of thiophenols
- [4] Superlow load of nanosized MnO on a porous carbon matrix from wood fibre with superior lithium ion storage performance†
- [5] Fluorescence turn-on chemodosimeter-functionalized mesoporous silicananoparticles and their application in cell imaging†
- [6] Retraction: Organometallic Ag nanostructures prepared using Hypericum perforatum extract are highly effective against multidrug-resistant bacteria
- [7] Recent progress in noble metal nanocluster and single atom electrocatalysts for the hydrogen evolution reaction
- [8] Hydrogenated black TiO2 nanowires decorated with Ag nanoparticles as sensitive and reusable surface-enhanced Raman scattering substrates†
- [9] Chloride transport in conductive polymer films for an n-type thermoelectric platform†
- [10] The determination of fluorine or phosphorus in organic compounds by a micro-titrimetric method
